Cas no 2229573-55-9 (1-(1-tert-butylcyclopropyl)cyclopropan-1-amine)

• Product Name: 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine
• CAS No: 2229573-55-9
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6450439
• PubChem ID: 165615428
• Update Time: 2025-10-29

1-(1-tert-butylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine
• 2229573-55-9
• EN300-1803012

• Inchi： 1S/C10H19N/c1-8(2,3)9(4-5-9)10(11)6-7-10/h4-7,11H2,1-3H3
• InChI Key： XPGAKJXBXXADJJ-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229573-55-9 and Product Name: 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine

The compound with the CAS number 2229573-55-9 and the product name 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a tert-butylcyclopropyl moiety and a cyclopropan-1-amine functional group makes it a structurally intriguing candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The structural motif of 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine aligns well with the growing interest in cyclopropane-containing derivatives, which have demonstrated promising biological activities. Cyclopropane rings are known for their high reactivity and ability to modulate biological pathways, making them valuable scaffolds in drug design. The introduction of a tert-butyl group further enhances the compound's stability and lipophilicity, which are critical factors in drug formulation and bioavailability.

Current research in medicinal chemistry emphasizes the synthesis of molecules that can interact selectively with biological targets. The amine functional group in 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine provides a versatile site for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological properties. This flexibility is particularly valuable in hit-to-lead optimization processes, where initial hits are modified to improve potency, selectivity, and pharmacokinetic profiles.

One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. The structural features of 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine suggest that it may exhibit activity against a range of therapeutic targets. For instance, studies have shown that cyclopropane derivatives can interfere with enzyme mechanisms by inducing steric hindrance or altering electronic properties at active sites. This mechanism is particularly relevant in the development of antimicrobial agents, where structural novelty can lead to resistance breakthroughs.

The synthesis of 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The integration of a tert-butylcyclopropyl unit with a cyclopropane ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and stereoselective methodologies have been employed to achieve this synthesis, demonstrating the compound's synthetic challenge and complexity.

From a computational chemistry perspective, the molecular modeling of 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine has provided valuable insights into its interactions with biological targets. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations, which may influence its binding affinity and selectivity. These findings are crucial for designing experiments aimed at optimizing its pharmacological properties. Additionally, quantum mechanical calculations have been used to predict the electronic structure and reactivity of key functional groups within the molecule.

The potential therapeutic applications of 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine extend beyond traditional drug targets. Emerging research suggests that this compound may have utility in addressing neurological disorders by modulating neurotransmitter systems. The cyclopropane ring's ability to interact with lipid membranes has also raised interest in its potential as an anti-inflammatory agent. These possibilities underscore the importance of continued investigation into this novel molecule.

In conclusion, 1-(1-tert-butylcyclopropyl)cyclopropan-1-amine (CAS No. 2229573-55-9) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and its potential for further derivatization make it a valuable asset in drug discovery efforts. As research progresses, it is likely that this compound will play an increasingly important role in developing new therapies for various diseases.